Cas no 2098098-42-9 (Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate
• CAS No: 2098098-42-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5728676
• PubChem ID: 121206207
• Update Time: 2025-06-30

Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate
• Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C10H13N3O2/c1-15-10(14)8-6-9(12-7-11-8)13-4-2-3-5-13/h6-7H,2-5H2,1H3
• InChI Key： HKTRPIRONJMDLQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=NC=N1)N1CCCC1)=O

Additional information on Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate

Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate: A Comprehensive Overview

Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate (CAS No. 2098098-42-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate is characterized by a pyrimidine ring system, a pyrrolidine substituent, and a methyl ester group, all of which contribute to its unique chemical properties and potential therapeutic uses.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutics. For instance, researchers have explored the role of Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate in anti-cancer drug design. The pyrimidine ring, a key structural component, is often associated with nucleic acid interactions, making it a promising scaffold for targeting DNA or RNA-related diseases. Additionally, the presence of the pyrrolidine group introduces steric and electronic effects that can enhance the compound's bioavailability and binding affinity to target proteins.

The synthesis of Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate has been optimized through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly advantageous in scaling up production for preclinical studies. Furthermore, the incorporation of green chemistry principles in its synthesis has minimized environmental impact, aligning with current sustainability trends in pharmaceutical research.

From a biological standpoint, Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate has demonstrated potent anti-inflammatory and anti-proliferative activities in vitro. These findings suggest its potential as a lead compound for developing treatments against chronic inflammatory diseases and cancer. Recent research has also explored its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, which is crucial for cell proliferation and survival.

In terms of pharmacokinetics, studies have shown that Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently is attributed to its lipophilic nature, which is influenced by the pyrrolidine substituent. However, further investigations are required to fully understand its metabolism and excretion pathways in vivo.

The application of computational chemistry tools has greatly enhanced our understanding of Methyl 6-(pyrrolidin-1-yl)pyrimidine-4-carboxylate's molecular interactions. Docking studies have revealed its potential to bind to several therapeutic targets with high affinity. For example, molecular dynamics simulations have provided insights into its interactions with cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

Looking ahead, the development of Methyl 6-(pyrrolidin-1-yll)pyrimidine-s-carboxyliate as a therapeutic agent holds immense promise. Its modular structure allows for further chemical modifications to enhance efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, Methyl 6-(pyrrolidin-s-yll)s-pyrimidine-s-carboxyliate (CAS No. s098098-s2-s9) represents a compelling candidate for advancing drug discovery research. With ongoing advancements in synthetic methods, biological evaluations, and computational modeling, this compound is poised to make significant contributions to the development of innovative therapeutic agents.